![molecular formula C6H7ClN2O B3189417 (5-Amino-6-chloropyridin-3-yl)methanol CAS No. 321845-13-0](/img/structure/B3189417.png)
(5-Amino-6-chloropyridin-3-yl)methanol
Overview
Description
Scientific Research Applications
Synthesis and Antimicrobial Activity
- Patel, Agravat, and Shaikh (2011) studied the synthesis of new pyridine derivatives, including those related to (5-Amino-6-chloropyridin-3-yl)methanol, and their antimicrobial activity. They found variable and modest activity against bacteria and fungi in the synthesized compounds (Patel, Agravat, & Shaikh, 2011).
Catalyst-Free Domino Reaction
- Zhao et al. (2020) developed a catalyst-free domino reaction using compounds similar to this compound. This process synthesized furan derivatives showing significant mortality against Myzus persicae, a type of pest (Zhao et al., 2020).
Microwave-Assisted Synthesis
- Sharma and Sharma (2014) described a microwave-assisted synthesis method for pharmaceutical pyrazole derivatives, incorporating elements similar to this compound, which provides high yields and clean reactions (Sharma & Sharma, 2014).
Schiff Base and Metal Complex Synthesis
- Kaya, Daban, and Şenol (2021) worked on the synthesis of Schiff base and Co(II) and Cu(II) metal complexes, including derivatives of this compound. They analyzed the thermal properties and molecular weights of these compounds (Kaya, Daban, & Şenol, 2021).
Anticonvulsant Agents Synthesis
- Malik and Khan (2014) synthesized new derivatives including this compound, evaluating their anticonvulsant activities. They identified compounds with significant potency and protective indices (Malik & Khan, 2014).
Structural Analysis in XRD Studies
- Lakshminarayana et al. (2009) conducted structural analysis using X-ray diffraction (XRD) on compounds related to this compound, providing insights into the molecular arrangement and stability of these compounds (Lakshminarayana et al., 2009).
Synthesis and Characterization for Antibacterial Activity
- Shahana and Yardily (2020) synthesized and characterized novel compounds, including elements similar to this compound, for antibacterial activity, using DFT and docking studies to understand their properties (Shahana & Yardily, 2020).
Mechanism of Action
Properties
IUPAC Name |
(5-amino-6-chloropyridin-3-yl)methanol | |
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InChI |
InChI=1S/C6H7ClN2O/c7-6-5(8)1-4(3-10)2-9-6/h1-2,10H,3,8H2 | |
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InChI Key |
WCUMYTNCDWNIHS-UHFFFAOYSA-N | |
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Canonical SMILES |
C1=C(C=NC(=C1N)Cl)CO | |
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Molecular Formula |
C6H7ClN2O | |
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DSSTOX Substance ID |
DTXSID601294628 | |
Record name | 5-Amino-6-chloro-3-pyridinemethanol | |
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Molecular Weight |
158.58 g/mol | |
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CAS No. |
321845-13-0 | |
Record name | 5-Amino-6-chloro-3-pyridinemethanol | |
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Record name | 5-Amino-6-chloro-3-pyridinemethanol | |
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